![molecular formula C12H14N4S B4138551 2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile](/img/structure/B4138551.png)
2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile
Overview
Description
2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile, also known as DMT1 inhibitor, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been studied extensively for its ability to inhibit divalent metal transporter 1 (DMT1), a protein that plays a crucial role in iron absorption and homeostasis. In
Mechanism of Action
2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile is a protein that plays a crucial role in iron absorption and homeostasis. It is responsible for the transport of divalent metal ions, including iron, across the cell membrane. 2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile inhibits 2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile by binding to its iron-binding site, preventing the transport of iron into the cell. This results in a decrease in intracellular iron levels, which can be beneficial in the treatment of iron overload disorders and cancer.
Biochemical and Physiological Effects:
2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile has been shown to effectively decrease iron uptake in vitro and in vivo. It has also been shown to decrease the growth of cancer cells in vitro. Additionally, it has been suggested that 2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile inhibitors may have a role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, as iron accumulation in the brain has been implicated in the pathogenesis of these diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile is its high potency as a 2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile inhibitor. This allows for effective inhibition of iron uptake at low concentrations, which can be beneficial in reducing potential side effects. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on 2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile. One potential direction is to explore its potential as a therapeutic agent for iron overload disorders and cancer in animal models. Another direction is to investigate its potential as a treatment for neurodegenerative diseases. Additionally, further research is needed to optimize the synthesis and formulation of this compound to improve its solubility and stability.
Scientific Research Applications
2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of 2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile, which makes it a promising candidate for the treatment of iron overload disorders such as hereditary hemochromatosis and beta-thalassemia. Additionally, it has been suggested that 2-amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile inhibitors may have a role in the treatment of cancer, as cancer cells have been shown to have increased iron uptake compared to normal cells.
properties
IUPAC Name |
2-amino-6-(3-methylbutylsulfanyl)pyridine-3,5-dicarbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4S/c1-8(2)3-4-17-12-10(7-14)5-9(6-13)11(15)16-12/h5,8H,3-4H2,1-2H3,(H2,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWBVQIJUXSQGLL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCSC1=C(C=C(C(=N1)N)C#N)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-[(3-methylbutyl)thio]-3,5-pyridinedicarbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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